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Compound of Interest

Compound Name: Perfluorohexanoic Acid

Cat. No.: B149306

Perfluorohexanoic acid (PFHxA), a member of the vast family of per- and polyfluoroalkyl
substances (PFAS), is facing increasing regulatory scrutiny worldwide due to its persistence in
the environment and potential risks to human health. This guide provides a comparative
overview of the current regulatory limits for PFHXA in various regions, details the analytical
methods used for its detection, and visualizes the global regulatory framework.

Comparative Regulatory Limits for PFHxA

Regulatory actions on PFHXA vary significantly across the globe, with some jurisdictions
establishing specific limits in different environmental media and consumer products, while
others are still in the process of developing their frameworks. The following table summarizes
the existing quantitative limits for PFHXA.
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Region/Cou . Regulatory Legal Effective
Matrix Substance o
ntry Limit Status Date
Consumer
Products
(textiles,
European leather, PFHXxA and 25 pg/kg o October 10,
. . ) Restriction
Union clothing, food its salts (ppb) 2026[1][2][3]
contact
materials,
cosmetics)
PFHXA-
Consumer 1000 pg/kg o October 10,
related Restriction
Products (ppb) 2026[1][2]
substances
Firefighting
Foams (for
training, PFHXxA and 25 pg/kg B April 10,
an
testing, and its salts (ppb) 2026[4]
public fire
services)
Firefighting
PFHXxA and 25 pg/kg October 10,
Foams (for ) Ban
L its salts (ppb) 2029[4]
civil aviation)
Soil Leachate
(2:1 Legally
Germany ) PFHXxA 10 pg/L o August 2023
water:soll Binding
ratio)
United States
Federal Hazardous - Proposed To be
) PFHxA Not specified )
(Proposed) Constituents Rule (RCRA) determined[5]
Maximum
o Drinking 400,000 ng/L )
Michigan PFHxA Contaminant Enforceable
Water (ppt)

Level (MCL)
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] ) Varies (e.g., )
Various Soll ] Advisory/Clea ]
] ) PFHXxA 32 mg/kg in Varies[6]
States (Residential) nup Levels
some states)
) Varies (e.g., )
Soil ] Advisory/Clea ]
) PFHXxA 410 mg/kg in Varies[6]
(Industrial) nup Levels
some states)
o Sum of 25 To be
Drinking - Proposed )
Canada specified 30 ng/L (ppt) o determined[3]
Water Objective
PFAS [7]
o No specific
] Drinking o
Australia guideline for
Water
PFHXxA

Experimental Protocols for PFHxA Analysis

Accurate quantification of PFHXA in various matrices is crucial for regulatory enforcement and
environmental monitoring. Several standardized methods are employed globally, primarily
relying on liquid chromatography-tandem mass spectrometry (LC-MS/MS).

United States Environmental Protection Agency (US EPA) Methods:

o EPA Method 533 & 537.1: These methods are designed for the analysis of PFAS, including
PFHXA, in drinking water. They involve solid-phase extraction (SPE) to concentrate the
analytes from a water sample, followed by LC-MS/MS for detection and quantification.[8]

o EPA Method 1633: This is a more comprehensive method applicable to a wider range of
matrices, including wastewater, surface water, groundwater, soil, biosolids, sediment, and
tissue. The procedure involves extraction of the sample followed by cleanup using solid-
phase extraction and analysis by LC-MS/MS.[6][9][10]

o EPA Method 8327: This method is used for the analysis of PFAS in non-drinking water
samples and also utilizes LC-MS/MS.[4]

European and International Standard Methods:
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For consumer products, several European standards are utilized for PFAS analysis:

o CEN/TS 15968:2010: This technical specification is used for the determination of extractable
perfluorinated compounds in textiles.

e |ISO 23702-1:2023: This standard specifies a method for the determination of selected
perfluoroalkyl substances in leather.[11]

e EN 17681-1:2022: This standard provides a method for the analysis of selected per- and
polyfluoroalkyl substances in textiles.[11]

These methods generally involve extracting the PFAS from the solid matrix using a suitable
solvent, followed by cleanup and analysis using LC-MS/MS.

Global PFHxA Regulatory Landscape

The following diagram illustrates the current global regulatory status for PFHxA, highlighting the
regions with established or proposed limits.

Global Regulatory Landscape for PFHXA
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Caption: Global overview of PFHXA regulatory status.

Experimental Workflow for PFHxA Analysis
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The general workflow for analyzing PFHXA in environmental and consumer product samples is
depicted in the following diagram.

Generalized Workflow for PFHXA Analysis
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Caption: Standard steps for PFHxA sample analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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